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The table below summarizes the key quantitative data on the absorption, distribution, metabolism, and

elimination of enalapril and its active metabolite [1] [2] [3].

Parameter

Enalapril (Prodrug)

Enalaprilat (Active Metabolite)

Bioavailability

Time to Peak Plasma
Concentration (T~max~)

Elimination Half-Life
(T~1/2~)

Primary Route of
Elimination

Plasma Protein Binding

~60% absorbed; ~40%
bioavailable as enalaprilat [1] [3]

[4]

Within 1 hour [3] [5]

Relatively short (parent drug) [5]

Renal excretion (as enalaprilat

and unchanged enalapril) [1] [5]

Not highly protein-bound [3]

N/A

3 to 4 hours [3]

11 hours (functional half-life for

accumulation) [1] [5]

Renal excretion via glomerular
filtration and tubular secretion [1] [5]

<50% [3]

Mechanism of Action and Elimination Pathway
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Enalapril's journey from prodrug to elimination involves several key steps, which can be visualized in the

following pathway:

(Oral Administration of Enalapril (Prodruga

Gastrointestinal Absorption
(Bioavailability ~60%)

l

Hepatic Metabolism
(Hydrolysis by carboxylesterase-1)

Formation of Enalaprilat
(Active Metabolite)

Half-life: 11 hours

Inhibition of Renal Excretion
Angiotensin-Converting Enzyme (ACE) (Glomerular Filtration, Tubular Secretion)

Antihypertensive Effects:
Vasodilation, Reduced Peripheral Resistance

Click to download full resolution via product page

Diagram 1: The metabolic activation and pharmacological pathway of enalapril, culminating in renal

excretion.
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The Impact of Renal Impairment on Elimination

Renal function is the primary determinant of enalaprilat clearance. The following workflow summarizes the

experimental approach and key findings from studies investigating this relationship [2] [6].

Categorize Patients by Renal Function
(Creatinine Clearance)

Group Il: Moderate Impairment
(CrCl 10-79 mL/min)

:

Administer Single Oral Dose
of Enalapril Maleate (10 mg)

:

Collect Serial Blood Samples
& Urine for 48 Hours

:

Analyze Pharmacokinetics:
Serum Profiles & Urinary Excretion

Click to download full resolution via product page
Diagram 2: Experimental workflow for assessing the impact of renal function on enalapril kinetics.

The key findings from these renal impairment studies are summarized in the table below [2] [6]:

. Creatinine
Renal Function . . .
o Clearance Impact on Enalaprilat Kinetics Dosage Recommendation
rou
P (crcly
Normal > 80 mL/min Standard clearance and half-life  No adjustment needed (e.g.,
Function [6]. 5-40 mg daily) [5].
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. Creatinine
Renal Function
Grou Clearance
P (crcly
Mild to 30 - 80 mL/min
Moderate
Impairment
Severe < 30 mL/min
Impairment

Impact on Enalaprilat Kinetics Dosage Recommendation

Slightly increased plasma No initial adjustment needed;
concentrations [2] [6]. monitor and titrate if
necessary [2].

Significantly elevated plasma Reduce initial dose (e.g., 2.5
concentrations; strong mg or 5 mg daily) [2] [5].
accumulation risk [2] [6].

Key Experimental Protocols for Pharmacokinetic

Studies

The methodologies from the cited studies provide a robust framework for investigating enalapril

pharmacokinetics.

¢ Study Design and Subjects: A randomized, open-label, multiple-dose, crossover study is often
employed. For example, one study enrolled 12 healthy adults (male and female) to receive
monotherapy and combination therapy in different sequences [7].

e Dosing and Sample Collection: Subjects receive a specific dose (e.g., 5 mg twice daily) for
approximately 6-7 days to reach steady state. Following a dose, serial blood samples are collected

over 24-48 hours [6] [7].

e Bioanalysis: Plasma concentrations of enalapril and enalaprilat are quantified using validated

analytical techniques.

e Pharmacokinetic and Statistical Analysis: Non-compartmental analysis is standard for calculating
key parameters. For bioequivalence or drug-interaction studies, geometric mean ratios of AUC and
C~max~ with 90% confidence intervals are calculated [7].
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To cite this document: Smolecule. [Pharmacokinetic Parameters of Enalapril and Enalaprilat].
Smolecule, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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